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7-Hydroxy-1H-indazole-3-

carboxylic acid

CAS No.: 1337882-49-1

Cat. No.: B11909205

Get Quote

Executive Summary
The 7-hydroxyindazole (7-HI) scaffold represents a critical, albeit underutilized, pharmacophore

in medicinal chemistry. Unlike its 7-azaindole counterpart—which is ubiquitous in kinase

inhibitor design—the 7-hydroxy variant offers unique physicochemical properties driven by the

phenolic hydroxyl group at the C7 position. This moiety functions as a dual hydrogen bond

donor/acceptor, a metabolic handle, and a mimic of the phenolic A-ring in steroidomimetics.

This guide analyzes the 7-HI scaffold through three lenses: its role as a metabolite of nitrergic

modulators, its utility as a kinase hinge-binding motif, and its synthetic versatility as a precursor

for 7-alkoxy bioactive derivatives.
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The indazole ring system is a privileged scaffold. The C7 position is unique due to its proximity

to the N1-H, allowing for intramolecular hydrogen bonding and specific interactions with protein

binding pockets.
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Hinge Binding in Kinases
In kinase drug design, the 7-HI scaffold acts as a bioisostere to the 7-azaindole. While 7-

azaindole binds via N1 (donor) and N7 (acceptor), 7-hydroxyindazole introduces a proton at the

7-position.

Mechanism: The 7-OH group can rotate to act as a hydrogen bond donor to the carbonyl of

the kinase hinge region (e.g., Glu or Leu backbone), or as an acceptor if

deprotonated/stabilized.

Intramolecular Bonding: A pseudo-ring formation between 7-OH and N1-H can lock the

indazole into a planar conformation, reducing the entropic penalty upon binding.
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Figure 1: Comparative binding modes of 7-Azaindole vs. 7-Hydroxyindazole at the kinase hinge

region.

Therapeutic Applications & Biological Activity[1][2]
[3][4][5][6][7][8]
Neuronal Nitric Oxide Synthase (nNOS) Modulation
The 7-substituted indazole class is most famous for 7-Nitroindazole (7-NI), a selective inhibitor

of nNOS used to study neuroprotection in Parkinson’s models (e.g., MPTP toxicity).

Metabolic Pathway: 7-NI is metabolized in vivo. The nitro group is reduced to an amine (7-

aminoindazole) and subsequently hydroxylated or directly displaced to form 7-

hydroxyindazole.

Activity Profile: While 7-NI is the potent inhibitor (IC50 ~0.7 µM), 7-hydroxyindazole is

generally considered a clearance metabolite with significantly reduced affinity for the heme

active site of nNOS. This makes 7-HI a marker for 7-NI metabolism rather than the active

drug.

Estrogen Receptor (ER) Binding
Substituted indazoles, particularly those with phenyl rings at C2 or C3, function as non-

steroidal estrogen receptor ligands.
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Phenolic Mimicry: The 7-OH group on the indazole core mimics the A-ring phenol of 17β-

estradiol.

SERD Activity: 7-Hydroxyindazoles incorporated into larger scaffolds have been explored as

Selective Estrogen Receptor Degraders (SERDs) for breast cancer therapy, utilizing the

hydroxyl group to anchor the molecule in the ER ligand-binding domain (LBD) via H-bonds to

Glu353 and Arg394.

Antimicrobial & Antifungal Activity
The free 7-hydroxyindazole is often less active than its O-alkylated derivatives.

O-Alkylation Effect: Capping the 7-OH with lipophilic groups (e.g., benzyl, pentyl) significantly

enhances membrane permeability and antimicrobial potency.

Data Point: 7-Alkoxyindazoles demonstrate superior MIC values against Gram-positive

bacteria (S. aureus) compared to the free 7-hydroxy parent, likely due to improved cell wall

penetration.

Experimental Protocols
Synthesis of 7-Hydroxyindazole
The most robust route utilizes 3-hydroxyanthranilic acid (2-amino-3-hydroxybenzoic acid) as

the starting material. This avoids the harsh conditions required to demethylate 7-

methoxyindazole.

Protocol:

Diazotization: Dissolve 2-amino-3-hydroxybenzoic acid (10 mmol) in aqueous HCl (2 M, 20

mL) at 0°C. Add NaNO₂ (11 mmol) dropwise to form the diazonium salt.

Reduction/Cyclization: Slowly add the diazonium solution to a stirred solution of SnCl₂·2H₂O

(25 mmol) in conc. HCl at 0°C.

Workup: The resulting hydrazine intermediate often cyclizes spontaneously or upon gentle

heating. Neutralize with NaOH to precipitate the crude 7-hydroxyindazole.
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Purification: Recrystallize from ethanol/water to yield off-white crystals.
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Figure 2: Synthetic pathway from anthranilic acid precursors to bioactive 7-alkoxyindazoles.

In Vitro Kinase Assay (General Protocol)
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To evaluate 7-HI derivatives as kinase inhibitors (e.g., VEGFR, CDK):

Preparation: Dissolve 7-HI derivative in DMSO (10 mM stock).

Reaction: Mix kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂), ATP (Km concentration),

substrate peptide, and recombinant kinase.

Initiation: Add compound (0.1 nM – 10 µM) and incubate for 60 min at RT.

Detection: Use ADP-Glo™ or ³³P-ATP radiometric assay to quantify phosphorylation.

Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b11909205?utm_src=pdf-custom-synthesis#bc-rfq
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/7-Nitroindazole/
https://pubmed.ncbi.nlm.nih.gov/7568621/
https://pubmed.ncbi.nlm.nih.gov/7568621/
https://pubmed.ncbi.nlm.nih.gov/9786021/
https://pubmed.ncbi.nlm.nih.gov/9786021/
https://pubmed.ncbi.nlm.nih.gov/10467579/
https://pubmed.ncbi.nlm.nih.gov/10467579/
https://www.benchchem.com/product/b11909205/docs#biological-activity-of-7-hydroxy-substituted-indazoles-a-technical-guide
https://www.benchchem.com/product/b11909205/docs#biological-activity-of-7-hydroxy-substituted-indazoles-a-technical-guide
https://www.benchchem.com/product/b11909205/docs#biological-activity-of-7-hydroxy-substituted-indazoles-a-technical-guide
https://www.benchchem.com/product/b11909205/docs#biological-activity-of-7-hydroxy-substituted-indazoles-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11909205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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